Cas no 1194808-08-6 (Ethyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate)
Ethyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate
- EN300-4392063
- 1194808-08-6
- Ethyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate
-
- Inchi: 1S/C9H13N3O3/c1-3-15-7(13)4-6-8(10)11-5(2)12-9(6)14/h3-4H2,1-2H3,(H3,10,11,12,14)
- InChI Key: VOZWKHAKOWQUTD-UHFFFAOYSA-N
- SMILES: O(CC)C(CC1C(NC(C)=NC=1N)=O)=O
Computed Properties
- Exact Mass: 211.09569129g/mol
- Monoisotopic Mass: 211.09569129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 93.8Ų
Ethyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4392063-0.05g |
ethyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate |
1194808-08-6 | 0.05g |
$792.0 | 2023-05-25 | ||
| Enamine | EN300-4392063-0.1g |
ethyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate |
1194808-08-6 | 0.1g |
$829.0 | 2023-05-25 | ||
| Enamine | EN300-4392063-0.25g |
ethyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate |
1194808-08-6 | 0.25g |
$867.0 | 2023-05-25 | ||
| Enamine | EN300-4392063-0.5g |
ethyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate |
1194808-08-6 | 0.5g |
$905.0 | 2023-05-25 | ||
| Enamine | EN300-4392063-1.0g |
ethyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate |
1194808-08-6 | 1g |
$943.0 | 2023-05-25 | ||
| Enamine | EN300-4392063-2.5g |
ethyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate |
1194808-08-6 | 2.5g |
$1848.0 | 2023-05-25 | ||
| Enamine | EN300-4392063-5.0g |
ethyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate |
1194808-08-6 | 5g |
$2732.0 | 2023-05-25 | ||
| Enamine | EN300-4392063-10.0g |
ethyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate |
1194808-08-6 | 10g |
$4052.0 | 2023-05-25 |
Ethyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on Ethyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate
Ethyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate: A Comprehensive Overview
Ethyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate, identified by the CAS number 1194808-08-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied for their potential applications in drug development. The structure of this compound features a pyrimidine ring system with specific substituents that contribute to its unique chemical properties and biological activity.
The pyrimidine ring in Ethyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate is a six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 3. The substituents on this ring include an amino group at position 4, a methyl group at position 2, and an oxo group at position 6. Additionally, the acetate ester group attached to the pyrimidine ring at position 5 introduces further functional diversity to the molecule. These structural features make this compound a promising candidate for various biological assays and therapeutic applications.
Recent studies have highlighted the potential of Ethyl 2-(4-amino...)acetate as a lead compound in the development of new drugs targeting specific biological pathways. For instance, research has shown that this compound exhibits significant inhibitory activity against certain enzymes involved in cellular signaling pathways. This makes it a valuable tool in the study of diseases such as cancer, where dysregulation of these pathways is often observed.
The synthesis of Ethyl 2-(4-amino...)acetate involves a multi-step process that typically begins with the preparation of the pyrimidine ring system. This is followed by the introduction of substituents through various organic reactions such as nucleophilic substitution, condensation, and oxidation. The final step involves the esterification reaction to attach the acetate group to the pyrimidine ring. The optimization of these synthetic steps has been a focus of recent research efforts to improve yield and purity.
In terms of biological activity, Ethyl 2-(4-amino...)acetate has demonstrated potent anti-inflammatory and antioxidant properties in vitro. These findings suggest its potential application in treating conditions associated with chronic inflammation and oxidative stress. Furthermore, preliminary studies indicate that this compound may also possess antimicrobial activity against certain bacterial strains, although further research is needed to confirm these observations.
The pharmacokinetic properties of Ethyl 2-(4-amino...)acetate are currently under investigation. Understanding its absorption, distribution, metabolism, and excretion profiles is crucial for determining its suitability as a drug candidate. Early results suggest that this compound has good bioavailability and minimal toxicity in preclinical models, which are encouraging signs for its potential clinical use.
In conclusion, Ethyl 2-(4-amino...)acetate (CAS No. 1194808–08–6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive target for further research and development in the field of medicinal chemistry.
1194808-08-6 (Ethyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)